N-3-quinolinyl-1-azepanecarboxamide

• IUPAC Name: N-quinolin-3-ylazepane-1-carboxamide
• InChI: InChI=1S/C16H19N3O/c20-16(19-9-5-1-2-6-10-19)18-14-11-13-7-3-4-8-15(13)17-12-14/h3-4,7-8,11-12H,1-2,5-6,9-10H2,(H,18,20)
• InChI Key: YHXXXRWDJNVKBM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)NC2=CC3=CC=CC=C3N=C2
• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-3-quinolinyl-1-azepanecarboxamide involves innovative methodologies to form heterocyclic compounds efficiently. For instance, tetrahydro-4H-pyrrolo[3,2-c]quinolin-4-ones and dihydro-1H-benzo[b]azepines can be synthesized from 2-aminobenzonitriles and donor-acceptor cyclopropanes mediated by SnCl4 in moderate to good yields. This process involves ring opening and nucleophilic attack leading to nitrogen heterocyclic compounds (Porashar et al., 2022). Another methodology described involves a tandem reaction of 1-(2-haloaryl)propiolamides with sodium azide through azide-alkyne cycloaddition and intramolecular Ullmann-type C-N coupling process for the synthesis of [1,2,3]triazolo[1,5-a]quinoxalin-4(5H)-ones (Yan et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds showcases the complexity and versatility of heterocyclic chemistry. For example, the crystal structure and Hirshfeld surface analysis along with DFT studies of N-(4-acetylphenyl)quinoline-3-carboxamide provide in-depth insights into the structural characteristics of these molecules, including hydrogen bond interactions that play a crucial role in crystal packing (Polo-Cuadrado et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving N-3-quinolinyl-1-azepanecarboxamide derivatives are diverse. The use of 3-trifluoroacetyl-quinolin-2(1H)-ones as carbonyl and acid surrogates in Passerini- and Ugi-type reactions showcases the reactivity and utility of quinolinone derivatives in synthesizing α-trifluoromethyl-α-hydroxy carboxamides and α-trifluoromethyl α-amino acids (Madhu et al., 2022).

Physical Properties Analysis

The physical properties of quinolinyl-azepanecarboxamide derivatives are crucial for their potential applications. These properties are often determined through comprehensive studies involving spectroscopic and structural analyses, providing information on solubility, stability, and crystallinity, which are essential for their use in various fields.

Chemical Properties Analysis

The chemical properties of these compounds, including their reactivity, chemical stability, and interactions with other molecules, are of significant interest. The synthesis and properties of fluorescent derivatives of quinoline, for example, highlight the potential for creating compounds with specific optical properties for use in imaging and diagnostics (Gracheva et al., 1982).